Cas no 1540890-40-1 (Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)-)

• Product Name: Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)-
• CAS No: 1540890-40-1
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5190679
• Update Time: 2025-08-05

Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)-
• 1-Allyl-3-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C11H18O2/c1-3-6-11(10(12)13)7-4-5-9(2)8-11/h3,9H,1,4-8H2,2H3,(H,12,13)
• InChI Key： DVMVWSVXNFZTKE-UHFFFAOYSA-N
• SMILES： C1(CC=C)(C(O)=O)CCCC(C)C1

Additional information on Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)-

Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 1540890-40-1, known as Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)-, represents a fascinating molecule with a rich structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its cyclohexane backbone substituted with a carboxylic acid group, a methyl group, and an allyl moiety, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and functional materials.

At the core of understanding this compound lies its molecular structure. The presence of a cyclohexane ring provides a stable scaffold, while the carboxylic acid functionality introduces reactivity that is commonly exploited in drug design. The 3-methyl group and the 1-(2-propen-1-yl) substituent further enhance its chemical versatility, enabling diverse interactions with biological targets. These structural features have made Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)- a subject of intense study in synthetic chemistry and medicinal chemistry.

In recent years, significant advancements have been made in leveraging the properties of this compound for pharmaceutical applications. Researchers have explored its potential as a building block for more complex molecules, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The allyl group, in particular, has been highlighted for its ability to participate in various chemical reactions, including cross-coupling reactions, which are pivotal in modern drug synthesis. This reactivity has opened up new avenues for designing molecules with enhanced pharmacological profiles.

The compound's unique structural attributes also make it an attractive candidate for material science applications. For instance, its ability to form stable complexes with other molecules has been exploited in the development of novel polymers and coatings. These materials exhibit improved mechanical properties and chemical resistance, making them suitable for use in industrial and automotive applications. Additionally, the presence of functional groups such as the carboxylic acid and allyl moieties allows for further modifications that can tailor the material's properties to specific needs.

Recent studies have also delved into the biological activity of Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)-. Researchers have discovered that certain derivatives of this compound exhibit promising biological effects, including anti-inflammatory and antioxidant properties. These findings have spurred further investigation into its potential as a lead compound for drug development. The ability to modify its structure while retaining its core framework has allowed scientists to fine-tune its pharmacological activity, leading to the identification of novel compounds with improved therapeutic efficacy.

The synthesis of this compound has also seen significant advancements due to the development of more efficient synthetic routes. Modern techniques such as transition metal-catalyzed reactions have enabled the rapid construction of complex molecular architectures. These methods not only improve yield but also reduce the environmental impact of chemical synthesis. As a result, Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)- is now more readily accessible for research purposes, fostering further innovation in both academic and industrial settings.

In conclusion, the compound CAS number 1540890-40-1, or Cyclohexanecarboxylic acid, 3-methyl-1-(2-propen-1-yl)-, stands out as a versatile molecule with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity have made it a valuable tool for researchers seeking to develop novel therapeutic agents and functional materials. As ongoing research continues to uncover new possibilities for this compound, its significance in science and industry is poised to grow even further.